Cas no 2138087-57-5 (5-Hydroxy-2-propylcyclohexane-1-carboxylic acid)

• Product Name: 5-Hydroxy-2-propylcyclohexane-1-carboxylic acid
• CAS No: 2138087-57-5
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 6089459
• PubChem ID: 165497665
• Update Time: 2025-10-31

5-Hydroxy-2-propylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-hydroxy-2-propylcyclohexane-1-carboxylic acid
• 2138087-57-5
• EN300-1159692
• 5-Hydroxy-2-propylcyclohexane-1-carboxylic acid

• Inchi： 1S/C10H18O3/c1-2-3-7-4-5-8(11)6-9(7)10(12)13/h7-9,11H,2-6H2,1H3,(H,12,13)
• InChI Key： RJMYMDWLNVNUMJ-UHFFFAOYSA-N
• SMILES： OC1CCC(CCC)C(C(=O)O)C1

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.5Ų

Additional information on 5-Hydroxy-2-propylcyclohexane-1-carboxylic acid

Introduction to 5-Hydroxy-2-propylcyclohexane-1-carboxylic acid (CAS No. 2138087-57-5)

5-Hydroxy-2-propylcyclohexane-1-carboxylic acid, identified by the CAS number 2138087-57-5, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a cyclohexane ring substituted with a hydroxyl group and an isopropyl side chain, exhibits unique structural and functional properties that make it a valuable candidate for further investigation in various applications.

The molecular structure of 5-Hydroxy-2-propylcyclohexane-1-carboxylic acid consists of a cyclohexane core with a carboxylic acid functional group at the 1-position, a hydroxyl group at the 5-position, and an isopropyl substituent at the 2-position. This arrangement imparts distinct physicochemical properties, including solubility characteristics and potential interactions with biological targets. The presence of both hydrophilic (hydroxyl and carboxylic acid) and lipophilic (isopropyl and cyclohexane) regions makes this compound particularly intriguing for drug design and development.

In recent years, there has been growing interest in the synthesis and characterization of heterocyclic compounds with functional groups that mimic natural products. 5-Hydroxy-2-propylcyclohexane-1-carboxylic acid fits into this category, as its structural motif resembles several bioactive molecules found in nature. The cyclohexane ring, a common structural element in many pharmaceuticals, provides a stable scaffold for further derivatization, while the hydroxyl and carboxylic acid groups offer opportunities for hydrogen bonding interactions, which are crucial for molecular recognition processes.

One of the most compelling aspects of 5-Hydroxy-2-propylcyclohexane-1-carboxylic acid is its potential as a building block for more complex molecules. Researchers have explored its utility in the synthesis of derivatives with enhanced biological activity. For instance, modifications to the hydroxyl or carboxylic acid groups can lead to compounds with improved pharmacokinetic profiles or altered binding affinities to specific targets. Such modifications are essential in the drug discovery process, where optimizing molecular structure often involves delicate balancing acts between potency, selectivity, and metabolic stability.

The synthesis of 5-Hydroxy-2-propylcyclohexane-1-carboxylic acid has been reported using various organic transformations. One common approach involves the reduction of a corresponding ketone derivative followed by functional group interconversion. Alternatively, cyclization reactions starting from acyclic precursors can be employed to construct the cyclohexane ring. These synthetic strategies highlight the versatility of this compound as a starting material for medicinal chemistry endeavors.

From a biological perspective, 5-Hydroxy-2-propylcyclohexane-1-carboxylic acid has been investigated for its potential interactions with enzymes and receptors. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on certain metabolic pathways, making them candidates for therapeutic applications. For example, modifications designed to enhance binding to specific enzymes could lead to novel treatments for metabolic disorders or inflammatory conditions. The hydroxyl group's ability to form hydrogen bonds with biological targets further enhances its appeal as a pharmacophore.

The solubility profile of 5-Hydroxy-2-propylcyclohexane-1-carboxylic acid also plays a critical role in its pharmaceutical relevance. Compounds must be soluble enough to be effectively administered while maintaining stability during storage and transport. The balance between hydrophilic and lipophilic regions in this molecule allows it to exhibit moderate solubility in both aqueous and organic solvents, facilitating formulation into various dosage forms.

Recent advances in computational chemistry have enabled more efficient screening of compounds like 5-Hydroxy-2-propylcyclohexane-1-carboxylic acid for potential biological activity. Molecular docking simulations can predict how this molecule might interact with target proteins or enzymes, providing insights into its mechanism of action before costly experimental validation is required. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines.

In conclusion,5-Hydroxy-2-propylcyclohexane-1-carboxylic acid (CAS No. 2138087-57-5) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer opportunities for designing novel therapeutic agents with tailored biological activities. As synthetic methodologies continue to evolve and computational tools become more sophisticated,this compound will likely remain at the forefront of medicinal chemistry investigations.